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Compound of Interest

Compound Name: Ro 09-0680

CAS No.: 87112-49-0

Cat. No.: B1679434

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using Ro 09-0680 in

platelet aggregation experiments.

Frequently Asked Questions (FAQs)
Q1: What is Ro 09-0680 and what is its primary function in platelet aggregation studies?

A1: Ro 09-0680 is a potent inhibitor of collagen-induced platelet aggregation.[1] It is a

diterpenoid quinone isolated from the traditional Chinese medicine Tan-Shen, derived from the

root of Salvia miltiorrhiza.[2] Its primary use in research is to study the mechanisms of platelet

activation and to investigate potential anti-thrombotic therapies.

Q2: What is the mechanism of action of Ro 09-0680?

A2: Ro 09-0680 is a type of tanshinone. While its specific mechanism is not fully elucidated,

related tanshinones, such as tanshinone IIA and cryptotanshinone, have been shown to inhibit

platelet aggregation by acting as antagonists of the P2Y12 receptor, a key receptor for ADP-

mediated platelet activation.[3] This interference with P2Y12 signaling can also impact
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collagen-induced aggregation, as ADP is a secondary agonist released upon collagen

stimulation. The inhibition of Erk-2 signaling pathways has also been implicated in the anti-

platelet effects of tanshinones.

Q3: What is the IC50 of Ro 09-0680?

A3: The reported half-maximal inhibitory concentration (IC50) of Ro 09-0680 for collagen-

induced platelet aggregation in rabbit platelets is 6.6 x 10-6 M (6.6 µM).[1][2]

Q4: What is the recommended solvent for Ro 09-0680?

A4: Ro 09-0680, like other tanshinones, is a lipophilic compound with poor water solubility.

Dimethyl sulfoxide (DMSO) is a suitable solvent for preparing stock solutions. It is crucial to use

a final DMSO concentration in the platelet aggregation assay that does not affect platelet

function, typically ≤ 0.5%.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Preparation of Ro 09-0680 Stock Solution

Dissolve Ro 09-0680 powder in high-quality, anhydrous DMSO to create a stock solution

(e.g., 10 mM).

Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Discard any unused thawed aliquot.

Platelet Aggregation Assay (Light Transmission Aggregometry)

Platelet Preparation:

Collect whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant

ratio).

Centrifuge at 200 x g for 15 minutes at room temperature to obtain platelet-rich plasma

(PRP).

Centrifuge the remaining blood at 2000 x g for 20 minutes to obtain platelet-poor plasma

(PPP).
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Adjust the platelet count in the PRP to approximately 2.5-3.0 x 108 platelets/mL using

PPP.

Allow the PRP to rest at room temperature for at least 30 minutes.

Assay Procedure:

Pre-warm PRP and PPP to 37°C.

Calibrate the aggregometer with PPP (100% aggregation) and PRP (0% aggregation).

Add a small volume of PRP (e.g., 250 µL) to a cuvette with a stir bar.

Add the desired final concentration of Ro 09-0680 (or vehicle control - DMSO) to the PRP

and incubate for a specified time (e.g., 1-5 minutes) at 37°C with stirring.

Initiate platelet aggregation by adding a working concentration of collagen (e.g., 2-5

µg/mL).

Record the change in light transmission for at least 5-10 minutes.

Visualizations

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for a typical platelet aggregation experiment with Ro 09-0680.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Simplified signaling pathway of collagen-induced platelet aggregation and the

potential inhibitory mechanism of Ro 09-0680.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: A logical troubleshooting workflow for common issues in Ro 09-0680 experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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